Cas no 37393-40-1 (Androstan-17-one,3-[[[4-[bis(2-chloroethyl)amino]phenyl]acetyl]oxy]-, (3b,5a)- (9CI))

• Product Name: Androstan-17-one,3-[[[4-[bis(2-chloroethyl)amino]phenyl]acetyl]oxy]-, (3b,5a)- (9CI)
• CAS No: 37393-40-1
• MF: C₃₁H₄₃Cl₂NO₃
• MW: 548.584027528763
• CID: 319794
• PubChem ID: 148038
• Update Time: 2025-04-19

Androstan-17-one,3-[[[4-[bis(2-chloroethyl)amino]phenyl]acetyl]oxy]-, (3b,5a)- (9CI) Chemical and Physical Properties

Names and Identifiers

• Androstan-17-one,3-[[[4-[bis(2-chloroethyl)amino]phenyl]acetyl]oxy]-, (3b,5a)- (9CI)
• [(3S,5S,8R,9S,10S,13S,14S)-10,13-dimethyl-17-oxo-1,2,3,4,5,6,7,8,9,11,12,14,15,16-tetradecahydrocyclopenta[a]phenanthren-3-yl] 2-[4-[bis(2-chloroethyl)amino]phenyl]acetate
• (3beta,5alpha)-3-(((4-(Bis(2-chloroethyl)amino)phenyl)acetyl)oxy)androstan-17-one
• Androstan-17-one, 3-(((4-(bis(2-chloroethyl)amino)phenyl)acetyl)oxy)-, (3beta,5alpha)-
• Androsterone p-bis(2-chloroethyl)aminophenylacetate
• 17-Oxoandrostan-3-yl {4-[bis(2-chloroethyl)amino]phenyl}acetate
• 37393-40-1
• DTXSID20958493

• Inchi： 1S/C31H43Cl2NO3/c1-30-13-11-24(37-29(36)19-21-3-6-23(7-4-21)34(17-15-32)18-16-33)20-22(30)5-8-25-26-9-10-28(35)31(26,2)14-12-27(25)30/h3-4,6-7,22,24-27H,5,8-20H2,1-2H3/t22-,24-,25-,26-,27-,30-,31-/m0/s1
• InChI Key： MSKANHIOTCWNTD-PJTVZXDSSA-N
• SMILES： ClCCN(CCCl)C1C=CC(=CC=1)CC(=O)O[C@H]1CC[C@@]2(C)[C@H](C1)CC[C@H]1[C@@H]3CCC([C@@]3(C)CC[C@H]21)=O

Computed Properties

• Exact Mass: 547.26229
• Monoisotopic Mass: 547.262
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 37
• Rotatable Bond Count: 9
• Complexity: 823
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 7
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7.2
• Topological Polar Surface Area: 46.6Ų

Experimental Properties

• Density: 1.2
• Boiling Point: 640.8°C at 760 mmHg
• Flash Point: 341.4°C
• Refractive Index: 1.573
• PSA: 46.61